Cas no 571-22-2 (Androstan-3-one,17-hydroxy-, (5b,17b)-)

• Product Name: Androstan-3-one,17-hydroxy-, (5b,17b)-
• CAS No: 571-22-2
• MF: C₁₉H₃₀O₂
• MW: 290.440306186676
• CID: 371121
• PubChem ID: 11302
• Update Time: 2025-04-19

Androstan-3-one,17-hydroxy-, (5b,17b)- Chemical and Physical Properties

Names and Identifiers

• Androstan-3-one,17-hydroxy-, (5b,17b)-
• (5R,8R,9S,10S,13S,14S,17S)-17-hydroxy-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
• 5β-Androstane-17β-ol-3-one
• 17beta-Hydroxyetiocholan-3-one
• 5beta,17beta-Hydroxyandrostan-3-one
• 5beta-Androstan-17beta-ol-3-one
• 5beta-Dihydrotestosterone
• Etiocholan-17beta-ol-3-one
• NS00069270
• Androstan-3-one, 17-hydroxy-, (5beta,17beta)-
• SCHEMBL619535
• DTXSID0022488
• 17beta-hydroxy-5betaandrostan-3-one
• Androstan-3-one, 17-hydroxy-, (5.beta.,17.beta.)-
• 5-beta-ANDROSTAN-3-ONE, 17-beta-HYDROXY-
• 5b-Androstane-17b-ol-3-one
• 5beta-Androstane-17beta-ol-3-one (1.0mg/ml in Acetonitrile)
• Androstan-3-one, 17-hydroxy-, (5-beta,17-beta)-
• (5-beta,17-beta)-17-Hydroxyandrostan-3-one
• 5.beta.-Dihydrotestosterone
• 5-beta-Dht
• 5beta-Androstan-3-one, 17beta-hydroxy-
• 5-beta-Dihydrotestosterone
• NSC 15460
• BIDD:ER0549
• DB07447
• 571-22-2
• 17beta-hydroxy-5beta-androstan-3-one
• Etiocholane-17-beta-ol-3-one
• Q27096666
• (5R,8R,10S,13S,17S)-17-Hydroxy-10,13-dimethyl-hexadecahydro-cyclopenta[a]phenanthren-3-one
• NSC-15460
• CHEMBL373357
• (5beta,8alpha,17beta)-17-hydroxyandrostan-3-one
• Etiocholan-17-beta-ol-3-one
• etiocholan-17-beta-ol-3-one (5betaDHT)
• UNII-SVX1G0C5VD
• SMR001215857
• (5beta,17beta)-17-hydroxyandrostan-3-one
• PD005177
• MLS000563095
• CHEBI:2150
• BDBM50410540
• LMST02020069
• 17 beta Hydroxy 5 beta Androstan 3 One
• C05293
• SVX1G0C5VD
• (1S,3aS,3bR,5aR,9aS,9bS,11aS)-1-hydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-7-one
• 5.beta.-Androstan-17.beta.-ol-3-one
• 5B-DIHYDROTESTOSTERONE
• 5beta-Androstane-17beta-ol-3-one
• 17-beta-Hydroxy-5-beta-androstan-3-one
• 17.beta.-Hydroxyetiocholan-3-one

• Inchi： 1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12,14-17,21H,3-11H2,1-2H3/t12-,14+,15+,16+,17+,18+,19+/m1/s1
• InChI Key： NVKAWKQGWWIWPM-MISPCMORSA-N
• SMILES： O[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(C[C@H]3CC[C@H]12)=O

Computed Properties

• Exact Mass: 290.22500
• Monoisotopic Mass: 290.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.0320 (rough estimate)
• Melting Point: 143°C
• Boiling Point: 372.52°C (rough estimate)
• Refractive Index: 1.4709 (estimate)
• PSA: 37.30000
• LogP: 3.95910

Androstan-3-one,17-hydroxy-, (5b,17b)- Security Information

• WGK Germany：3
• Hazard Category Code： 45-46-61-20/21/22
• Safety Instruction： 53-22-36/37/39-45
• RTECS：BV8054000
• Hazardous Material Identification：
• Risk Phrases：R45; R46; R61; R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives